molecular formula C9H7ClO3S B8540218 2-Acetylthio-3-chlorobenzoic acid

2-Acetylthio-3-chlorobenzoic acid

Cat. No.: B8540218
M. Wt: 230.67 g/mol
InChI Key: JLELLEVRYCFOKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetylthio-3-chlorobenzoic acid is a useful research compound. Its molecular formula is C9H7ClO3S and its molecular weight is 230.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H7ClO3S

Molecular Weight

230.67 g/mol

IUPAC Name

2-acetylsulfanyl-3-chlorobenzoic acid

InChI

InChI=1S/C9H7ClO3S/c1-5(11)14-8-6(9(12)13)3-2-4-7(8)10/h2-4H,1H3,(H,12,13)

InChI Key

JLELLEVRYCFOKF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)SC1=C(C=CC=C1Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3-Chloro-2-mercaptobenzoic acid (9.8 g, 52 mmol), acetic anhydride (6.3 g, 62 mmol) and glacial acetic acid (22 ml) were heated at 80° C. for 4 hours, then cooled and mixed with dilute hydrochloric acid.
Quantity
9.8 g
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6.3 g
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22 mL
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0 (± 1) mol
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Synthesis routes and methods II

Procedure details

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